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Compound of Interest

Compound Name: Urea oxalate

Cat. No. B145975

An In-depth Technical Guide to the Synthesis and Characterization of Urea Oxalate

Introduction

Urea oxalate is an organic crystalline compound formed from the reaction of urea and oxalic
acid. It is not a simple salt but a co-crystal, where distinct molecules of urea and oxalic acid are
arranged in a specific lattice structure held together by an extensive network of hydrogen
bonds.[1] The most commonly studied form is the bis-urea oxalic acid adduct with a 2:1
stoichiometric ratio of urea to oxalic acid, though a 1:1 adduct can also exist.[2] This guide
provides a comprehensive overview of the synthesis, characterization, and physicochemical
properties of urea oxalate, intended for researchers and professionals in chemistry and drug
development. The compound is typically prepared through solution-based methods like slow
evaporation or cooling, as well as by mechanochemical techniques such as grinding.[1][3]

Synthesis Protocols

The synthesis of urea oxalate can be achieved through several established methods. The
choice of method can influence crystal size and quality.

Experimental Protocol 1: Solution-Based Synthesis
(Slow Evaporation)

This is a widely employed method for growing high-quality single crystals of urea oxalate.[1][4]

o Reactant Preparation: Prepare a 2:1 molar ratio of urea and oxalic acid. For example,
dissolve analytical grade urea and oxalic acid in deionized water.[4] Some protocols use a
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2:1 weight ratio.[5]

Dissolution: The mixture is dissolved in a suitable solvent, typically distilled or triple distilled
water, at room temperature.[4][5] The solution should be stirred continuously for
approximately 20 minutes using a magnetic stirrer to ensure homogeneity.[5]

Filtration: The resulting solution is filtered through a standard filter paper (e.g., Whatman 80
pMm) to remove any insoluble impurities.[5]

Crystallization: The clear filtrate is transferred to a beaker and covered with a perforated lid
to allow for slow evaporation of the solvent at a constant room temperature (e.g., 25 °C).[5]

Crystal Harvesting: High-quality, transparent single crystals will form over a period of several
days to weeks, which can then be harvested from the solution.[4]

Experimental Protocol 2: Mechanochemical Synthesis
(Grinding)
This method involves the synthesis of urea oxalate in a solid state at room temperature.

e Reactant Preparation: A 1:1 molar ratio of pure urea and oxalic acid is weighed and
combined.[3][6]

Grinding: The mixture is ground in an agate mortar at room temperature.[7] A small amount
of solvent, such as distilled water (e.g., 1 ml), can be added in drops during the grinding
process (solvent-drop grinding) until a dried compound is obtained.[7]

Product Formation: The formation of a new crystalline compound is evidenced by changes in
the physical properties of the mixture and can be confirmed using analytical techniques like
PXRD.[3][6]

Experimental Protocol 3: Synthesis via Urea Phosphate

This protocol demonstrates an alternative route using urea phosphate.

o Reactant Preparation: A solution of oxalic acid is prepared by dissolving 138.7 grams of
oxalic acid dihydrate in 200 mL of water and warming it to 60°C.[8]
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e Reaction: 316 grams of urea phosphate are gradually added to the warm oxalic acid solution

over a 10-minute period with constant stirring, maintaining the temperature between 55-

60°C.[3]

e Heating and Filtration: The mixture is stirred and heated at 60-70°C for an additional 20

minutes. The hot mixture is then filtered.[8]

o Crystallization and Isolation: The clear filtrate is cooled to 5°C and filtered again to collect the

urea oxalate crystals. The filter cake is washed with cold water (approx. 200 mL) and dried.

[8]

Physicochemical Characterization

Urea oxalate is characterized using various analytical techniques to determine its structural,

thermal, and spectroscopic properties.

Crystallographic Analysis

Single-crystal X-ray diffraction (SC-XRD) and Powder X-ray Diffraction (PXRD) are crucial for

elucidating the crystal structure. The 2:1 urea-oxalic acid co-crystal belongs to the monoclinic

system with the space group P2i/c.[1][2]

Parameter Urea Oxalate (2:1) Urea Oxalate (1:1)
Crystal System Monoclinic Monoclinic

Space Group P2i/c

a 5.058 (3) A[2][9] 13.0625 A[3][7]

b 12.400 (3) A[2][9] 6.6437 A[3][7]

c 6.964 (2) A[2][9] 6.8478 A[3][7]

B 98.13 (7)°[2][9] 92.474°[3][7]
Molecules/Unit Cell (2) 2[2][9]

Thermal Analysis
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Thermal stability and decomposition pathways are investigated using Thermogravimetric
Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Property Observation

Thermal Stability Stable up to approximately 180°C.[1][4]

Begins to decompose above 180°C.[1][4] Urea
Decomposition Onset itself begins to decompose above its melting
point (~133°C).[1]

Primarily yields urea and oxalic acid, which

further break down into ammonia, carbon
Decomposition Products dioxide, and water.[1] Between 150°C and

200°C, a specific decomposition pathway leads

to the formation of oxamide.[1]

Spectroscopic Analysis

Fourier Transform Infrared (FTIR) spectroscopy is used to identify the functional groups and
confirm the formation of the co-crystal through shifts in vibrational frequencies.

Wavenumber (cm~—?) Assignment Reference Material

~3450 Sharp N-H stretching Pure Urea

New shoulder, indicative of
~3337 Urea Oxalate
protonated urea

Amide C=0 stretching of -

1702 COOH group Urea Oxalate
1688 C=0 stretching Pure Oxalic Acid
1673 C=0 stretching Pure Urea

1467 C-N stretching Pure Urea

1226 C-0O stretching Pure Oxalic Acid

Table data synthesized from multiple sources.[3][4]
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Optical absorption studies show that urea oxalate has very low absorption in the visible region,
with a UV cut-off wavelength of around 240 nm.[4]

Visualizations
Experimental Workflow

The general workflow for the synthesis and characterization of urea oxalate is depicted below.
It follows a logical progression from starting materials to final analysis.

Caption: General workflow for synthesis and characterization of urea oxalate.

Supramolecular Assembly

The crystal structure of urea oxalate is a supramolecular assembly where molecules are linked
by non-covalent interactions, primarily hydrogen bonds.

Caption: Hydrogen bonding between urea and oxalic acid in the 2:1 co-crystal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [urea oxalate synthesis from urea and oxalic acid].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145975#urea-oxalate-synthesis-from-urea-and-
oxalic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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